Cas no 47055-78-7 ((2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid)

(2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid structure
47055-78-7 structure
Product Name:(2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid
CAS No:47055-78-7
MF:C6H14O12P2
MW:340.115684986115
CID:930683
PubChem ID:805
Update Time:2025-04-19

(2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid Chemical and Physical Properties

Names and Identifiers

    • (2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid
    • 1D-Myo-inositol 1,4-bisphosphate
    • inositol 1,4-bis(phosphate)
    • D-myo-Inositol-1,4-bisphosphoric acid
    • IP2
    • L-myo-Inositol 3,6-bisphosphoric acid
    • myo-Inositol 1,4-bisphosphate
    • (2,3,5,6-tetrahydroxy-4-phosphonooxycyclohexyl) dihydrogen phosphate
    • NS00015242
    • (2,3,5,6-Tetrahydroxy-4-phosphonooxycyclohexyl)dihydrogen phosphate
    • SCHEMBL702505
    • 47055-78-7
    • Inchi: 1S/C6H14O12P2/c7-1-2(8)6(18-20(14,15)16)4(10)3(9)5(1)17-19(11,12)13/h1-10H,(H2,11,12,13)(H2,14,15,16)
    • InChI Key: PELZSPZCXGTUMR-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C(C(C(C(C1O)O)OP(=O)(O)O)O)O

Computed Properties

  • Exact Mass: 339.996
  • Monoisotopic Mass: 339.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 214A^2
  • XLogP3: -5.9

Experimental Properties

  • Density: 2.15
  • Boiling Point: 725.9°C at 760 mmHg
  • Flash Point: 392.8°C
  • Refractive Index: 1.641
  • PSA: 234.06000
  • LogP: -3.60060

(2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid Related Literature

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